Cas no 51625-31-1 (Benzenamine, 4-isocyanato-)

• Product Name: Benzenamine, 4-isocyanato-
• CAS No: 51625-31-1
• MF: C₇H₆N₂O
• MW: 134.13534116745
• CID: 1576494
• PubChem ID: 14720974
• Update Time: 2025-04-21

Benzenamine, 4-isocyanato- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 4-isocyanato-
• 4-isocyanatoaniline
• 51625-31-1
• DTXSID70563359
• SCHEMBL6507762
• p-aminophenylisocyanate
• AKOS006340783

• Inchi： 1S/C7H6N2O/c8-6-1-3-7(4-2-6)9-5-10/h1-4H,8H2
• InChI Key： AUNKFEWTUSXCSD-UHFFFAOYSA-N
• SMILES： O=C=NC1C=CC(=CC=1)N

Computed Properties

• Exact Mass: 134.04808
• Monoisotopic Mass: 134.048012819g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 55.4Ų

Experimental Properties

• PSA: 55.45